Cas no 29577-19-3 (Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)-)

Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)- structure
29577-19-3 structure
Product Name:Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)-
CAS No:29577-19-3
MF:C14H22
MW:190.324484348297
CID:286828
PubChem ID:34640
Update Time:2025-04-19

Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)-
    • 1-tert-butyl-3,5-diethylbenzene
    • DTXSID10183752
    • 29577-19-3
    • 1,3-diethyl-5-t-butylbenzene
    • 5-(TERT-BUTYL)-M-CYMENE
    • Inchi: 1S/C14H22/c1-6-11-8-12(7-2)10-13(9-11)14(3,4)5/h8-10H,6-7H2,1-5H3
    • InChI Key: ISMIPBZQDCUHAO-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=C(CC)C=C(CC)C=1

Computed Properties

  • Exact Mass: 190.17226
  • Monoisotopic Mass: 190.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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